1-(2-(4-Fluorophenyl)acetyl)azetidine-3-carboxylic acid
Overview
Description
“1-(2-(4-Fluorophenyl)acetyl)azetidine-3-carboxylic acid” is a compound that contains an azetidine core, which is a four-membered cyclic amine . Azetidines and their derivatives are valuable compounds in pharmaceutical and agrochemical research .
Molecular Structure Analysis
The molecular structure of “1-(2-(4-Fluorophenyl)acetyl)azetidine-3-carboxylic acid” includes a four-membered azetidine ring, a carboxylic acid group, and a 4-fluorophenyl group . The exact molecular structure is not provided in the search results.Scientific Research Applications
Analogs and Derivatives
1-(2-(4-Fluorophenyl)acetyl)azetidine-3-carboxylic acid is structurally related to azetidine-2-carboxylic acid and its derivatives, which have been extensively studied for various scientific applications. For example, azetidine-2-carboxylic acid has been utilized in the study of protein synthesis and ion transport in plants. It's been found to inhibit the release of ions to the xylem in barley roots, suggesting a role in cellular processes related to ion transport (Pitman et al., 1977).
Synthesis and Characterization
The synthesis and characterization of novel compounds related to azetidine carboxylic acids, such as biphenyl derivatives, have been explored. These studies involve creating new chemical structures and analyzing them using various spectroscopic methods, which is crucial for the development of new pharmaceuticals and materials (Patel et al., 2009).
Biological Activity and Applications
Azetidine carboxylic acid derivatives have been investigated for their biological activities, including their potential use in medicinal chemistry. For instance, studies have focused on their antioxidant properties and potential therapeutic applications, providing insights into their chemical and pharmacological profiles (Nagavolu et al., 2017).
Peptide Research
Azetidine-2-carboxylic acid and its derivatives have been used in peptide research, particularly in studying the influence of conformation on peptide activity. This research is significant for understanding protein folding and developing peptide-based drugs (Sajjadi & Lubell, 2008).
Role in Disease Pathogenesis
Some studies have explored the role of azetidine-2-carboxylic acid in disease pathogenesis, particularly its potential toxic effects and misincorporation into proteins, which could lead to malformations and diseases (Rubenstein et al., 2009).
properties
IUPAC Name |
1-[2-(4-fluorophenyl)acetyl]azetidine-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12FNO3/c13-10-3-1-8(2-4-10)5-11(15)14-6-9(7-14)12(16)17/h1-4,9H,5-7H2,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NCOKMECJNPJGNO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C(=O)CC2=CC=C(C=C2)F)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12FNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-(4-Fluorophenyl)acetyl)azetidine-3-carboxylic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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